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Compound of Interest

Compound Name: 3-amino-4-octanol

Cat. No.: B1506556

This document provides comprehensive guidance on the safe and compliant disposal of 3-
amino-4-octanol, tailored for laboratory and research professionals. Adherence to these
procedures is critical to ensure personnel safety and environmental protection.

Hazard Identification and Safety Precautions

3-amino-4-octanol is classified as a hazardous substance. Understanding its primary hazards
is the first step in safe handling and disposal.

e Acute Oral Toxicity: Harmful if swallowed.[1]
o Skin Corrosion: Causes severe skin burns.[1]
o Eye Damage: Causes serious eye damage.[1]

Personal Protective Equipment (PPE): Before handling 3-amino-4-octanol for disposal, ensure
the following PPE is worn:

» Eye Protection: Tightly fitting safety goggles with side-shields.[1]
» Hand Protection: Chemical impermeable gloves.[1][Z]

o Body Protection: Fire/flame resistant and impervious clothing.[1]
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» Respiratory Protection: In case of insufficient ventilation or formation of aerosols/vapors, use
a self-contained breathing apparatus.[1][2]

Quantitative Data for 3-amino-4-octanol

The following table summarizes key physical and chemical properties of 3-amino-4-octanol,
which are relevant for its handling and disposal.

Property Value

Molecular Formula C8H19NO

Molecular Weight 145.24 g/mol

Physical State Solid or viscous liquid

Color Colorless to yellow (liquid), white (solid)
Melting Point ~21.5°C

Boiling Point ~217.9 °C

Flash Point 101 °C

Water Solubility 43 g/L at 25 °C

Data sourced from multiple chemical suppliers and safety data sheets.[1][3]

Step-by-Step Disposal Protocol

The disposal of 3-amino-4-octanol must be conducted in accordance with applicable federal,
state, and local regulations. Improper disposal is a violation of the law.

Step 1: Waste Collection and Storage

o Collect waste 3-amino-4-octanol and any contaminated materials in a suitable, closed, and
properly labeled container.[1][2]

o Store the waste container in a dry, cool, and well-ventilated area, away from incompatible
materials and foodstuffs.[1]
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» The storage area should be secure, with access limited to authorized personnel.[2][4]
Step 2: Accidental Spill and Leak Containment

In the event of a spill, immediately evacuate personnel to a safe area, upwind of the spill if
possible.[1][2]

Remove all sources of ignition and use non-sparking tools for cleanup.[1][2]

For containment, dike the spillage. Absorb the material with a suitable inert absorbent (e.g.,
sand, earth, vermiculite).[5]

Collect the absorbed material and place it into a suitable container for disposal.[1][2]
Do not allow the chemical to enter drains, surface waters, or groundwater.[1][2][5]
Step 3: Disposal of Contaminated Materials

Any materials that have come into contact with 3-amino-4-octanol, including PPE,
absorbent materials, and empty containers, must be treated as hazardous waste.

Contaminated packaging should be triple-rinsed (or equivalent) and may then be offered for
recycling or reconditioning. Alternatively, puncture the container to render it unusable and
dispose of it in a sanitary landfill, if permitted by local regulations.[1]

Combustible packaging materials may be disposed of through controlled incineration with
flue gas scrubbing.[1]

Step 4: Final Disposal

e The disposal of 3-amino-4-octanol waste must be carried out by a licensed hazardous
waste disposal facility.

» Contact your institution's Environmental Health and Safety (EHS) department or a certified
waste disposal contractor to arrange for pickup and disposal.

» Provide the disposal facility with a copy of the Safety Data Sheet (SDS) for 3-amino-4-
octanol.
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e The final disposal method will be determined by the treatment and disposal facility in
accordance with all applicable laws and regulations, taking into account the product's
characteristics at the time of disposal.[1][4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 3-amino-4-octanol.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.chemicalbook.com/msds/3-amino-4-octanol.pdf
https://www.echemi.com/produce/pr22061269459-3-amino-4-octanol.html
https://www.benchchem.com/product/b1506556?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1506556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: 3-amino-4-octanol
Waste Generated

'

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Collect Waste in a
Labeled, Sealed Container

Is there a spill?

3a. Contain Spill with
Inert Absorbent

No

3b. Collect Contaminated
Material for Disposal

4. Store Waste Container in a
Cool, Dry, Well-Ventilated Area

5. Contact Environmental
Health & Safety (EHS)

6. Arrange for Pickup by a
Licensed Waste Disposal Contractor

End: Compliant Disposal

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1506556?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1506556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemicalbook.com [chemicalbook.com]
e 2. echemi.com [echemi.com]

3. sdlookchem.com [sdlookchem.com]

e 4. echemi.com [echemi.com]

e 5. download.basf.com [download.basf.com]

 To cite this document: BenchChem. [Proper Disposal Procedures for 3-amino-4-octanol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1506556#3-amino-4-octanol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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